Cas no 20033-97-0 (1-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol)

• Product Name: 1-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol
• CAS No: 20033-97-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD00159954
• CID: 240667
• PubChem ID: 3160407
• Update Time: 2025-04-19

1-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1H-benzo[d]imidazol-2-yl)ethanol
• 1-(5-Methyl-1H-benzimidazol-2-yl)ethanol
• 1-(6-methyl-1H-benzimidazol-2-yl)ethanol
• 1H-Benzimidazole-2-methanol,a,6-dimethyl-
• F3257-0260
• 1-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol
• 1-(5-Methyl-1H-benzoimidazol-2-yl)-ethanol
• 1-(5-Methyl-1H-benzoimidazol-2-yl)ethanol
• HMS1514O17
• CHEMBL1742290
• MLS000529551
• 20033-97-0
• AKOS016040975
• LS-02172
• EN300-36565
• IDI1_030555
• BB 0219451
• AKOS000275052
• SMR000122026
• ChemDiv3_014757
• Z57370050
• HMS2383E03
• MFCD00159954
• 2-Benzimidazolemethanol,alpha,5-dimethyl-(8CI)
• AKOS017269393
• DTXSID40390275
• ALBB-005891
• 1-(5-methyl-1H-1,3-benzodiazol-2-yl)ethanol
• STK501276

• MDL： MFCD00159954
• Inchi： 1S/C10H12N2O/c1-6-3-4-8-9(5-6)12-10(11-8)7(2)13/h3-5,7,13H,1-2H3,(H,11,12)
• InChI Key： PMZZBUJEPJUANN-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.237
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.659
• PSA: 48.91000
• LogP: 1.92460